Cas no 1235741-62-4 (methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate)

• Product Name: methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate
• CAS No: 1235741-62-4
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD31620935
• CID: 5683964
• PubChem ID: 59411423
• Update Time: 2025-06-14

methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1235741-62-4
• CS-0112305
• methyl 5-bromo-2-methoxy-6-methylnicotinate
• EN300-26188914
• WHKQQYWEAPWZQI-UHFFFAOYSA-N
• SCHEMBL2431761
• 5-Bromo-2-methoxy-6-methylnicotinic acid methyl ester
• methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate
• 5-Bromo-2-methoxy-6-methyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 5-bromo-2-methoxy-6-methyl-, methyl ester
• methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxyla te

• MDL： MFCD31620935
• Inchi： 1S/C9H10BrNO3/c1-5-7(10)4-6(9(12)14-3)8(11-5)13-2/h4H,1-3H3
• InChI Key： WHKQQYWEAPWZQI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(N=C1C)OC

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Additional information on methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate

Recent Advances in the Study of Methyl 5-Bromo-2-Methoxy-6-Methylpyridine-3-Carboxylate (CAS: 1235741-62-4)

Methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate (CAS: 1235741-62-4) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly in the development of kinase inhibitors and other bioactive molecules. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate as a building block for the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to produce derivatives with high selectivity and potency against specific kinase targets. The researchers employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving a high yield and purity of the desired products.

Another significant development was reported in a preprint article on bioRxiv, where the compound was utilized in the development of a new class of antiviral agents. The study focused on modifying the pyridine core to enhance its binding affinity to viral proteases. Preliminary results indicated that derivatives of methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate exhibited promising activity against SARS-CoV-2, suggesting its potential as a scaffold for antiviral drug development.

Furthermore, a patent application filed by a leading pharmaceutical company disclosed the use of this compound in the synthesis of a novel anti-inflammatory agent. The patent highlighted the compound's ability to modulate inflammatory pathways, particularly those involving NF-κB signaling. This finding opens new avenues for the development of treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate has also been investigated in the field of agrochemicals. A recent study published in Pest Management Science demonstrated its utility as a precursor for the synthesis of herbicidal compounds. The researchers found that derivatives of this compound exhibited strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms.

Despite these promising developments, challenges remain in the large-scale production and optimization of methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate. Current synthetic routes often involve multiple steps and require stringent conditions, which can limit their practicality for industrial applications. Future research should focus on developing more efficient and sustainable synthetic methodologies to overcome these limitations.

In conclusion, methyl 5-bromo-2-methoxy-6-methylpyridine-3-carboxylate (CAS: 1235741-62-4) continues to be a valuable compound in the fields of medicinal chemistry and agrochemicals. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing research. The latest studies underscore its importance in drug discovery and highlight the need for further exploration of its properties and applications.